L-Prolyl-L-phenylalanyl-L-phenylalanyl-L-isoleucyl-L-seryl-N~5~-(diaminomethylidene)-L-ornithine

• CAS No.: 929614-76-6
• Molecular Formula: C38H55N9O8
• Molecular Weight: 765.9 g/mol
• IUPAC Name: (2S)-5-(diaminomethylideneamino)-2-[[(2S)-3-hydroxy-2-[[(2S,3S)-3-methyl-2-[[(2S)-3-phenyl-2-[[(2S)-3-phenyl-2-[[(2S)-pyrrolidine-2-carbonyl]amino]propanoyl]amino]propanoyl]amino]pentanoyl]amino]propanoyl]amino]pentanoic acid
• InChI: InChI=1S/C38H55N9O8/c1-3-23(2)31(36(53)46-30(22-48)35(52)43-27(37(54)55)17-11-19-42-38(39)40)47-34(51)29(21-25-14-8-5-9-15-25)45-33(50)28(20-24-12-6-4-7-13-24)44-32(49)26-16-10-18-41-26/h4-9,12-15,23,26-31,41,48H,3,10-11,16-22H2,1-2H3,(H,43,52)(H,44,49)(H,45,50)(H,46,53)(H,47,51)(H,54,55)(H4,39,40,42)/t23-,26-,27-,28-,29-,30-,31-/m0/s1
• InChI Key: TZBBAQGVBWSOBG-VGPFALITSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CO)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CC2=CC=CC=C2)NC(=O)[C@@H]3CCCN3
• Canonical SMILES: CCC(C)C(C(=O)NC(CO)C(=O)NC(CCCN=C(N)N)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC(=O)C3CCCN3

Description

L-Prolyl-L-phenylalanyl-L-phenylalanyl-L-isoleucyl-L-seryl-N~5~-(diaminomethylidene)-L-ornithine is a useful research compound. Its molecular formula is C38H55N9O8 and its molecular weight is 765.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.